Cas no 1281872-29-4 (4-iodo-5-methyl-3-nitro-1H-pyrazole)

4-iodo-5-methyl-3-nitro-1H-pyrazole structure
1281872-29-4 structure
Product Name:4-iodo-5-methyl-3-nitro-1H-pyrazole
CAS No:1281872-29-4
MF:C4H4IN3O2
MW:252.997932434082
CID:6832222
PubChem ID:136175560
Update Time:2025-03-27

4-iodo-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • AKOS015920849
    • 4-iodo-3-methyl-5-nitro-2H-pyrazole
    • RS-0385
    • 4-iodo-3-methyl-5-nitro-1H-pyrazole
    • 1281872-29-4
    • STL583844
    • 4-iodo-5-methyl-3-nitro-1H-pyrazole
    • Inchi: 1S/C4H4IN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
    • InChI Key: ILMYFUHJLRTOGG-UHFFFAOYSA-N
    • SMILES: IC1=C([N+](=O)[O-])NN=C1C

Computed Properties

  • Exact Mass: 252.93482Da
  • Monoisotopic Mass: 252.93482Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.5Ų
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